Cas no 2229563-94-2 (1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol)

• Product Name: 1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol
• CAS No: 2229563-94-2
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 6044309
• PubChem ID: 165714565
• Update Time: 2025-06-11

1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol
• 2229563-94-2
• [1-(5,6-dichloropyridin-3-yl)cyclobutyl]methanol
• EN300-1975312

• Inchi： 1S/C10H11Cl2NO/c11-8-4-7(5-13-9(8)12)10(6-14)2-1-3-10/h4-5,14H,1-3,6H2
• InChI Key： ANIKJZFBUPQOHQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1(CO)CCC1)Cl

Computed Properties

• Exact Mass: 231.0217694g/mol
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol

Comprehensive Overview of 1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol (CAS No. 2229563-94-2)

1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol (CAS No. 2229563-94-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a cyclobutylmethanol moiety attached to a 5,6-dichloropyridin-3-yl group, making it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound for its role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing interest in 1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol is its relevance to drug discovery and precision agriculture. With the rise of AI-driven molecular design and computational chemistry, this compound has been identified as a promising candidate for further exploration. Its dichloropyridine backbone is particularly noteworthy, as similar structures have been utilized in the development of enzyme inhibitors and receptor modulators. This aligns with current trends in personalized medicine and sustainable farming, where targeted molecular interventions are highly sought after.

From a synthetic chemistry perspective, CAS No. 2229563-94-2 offers several advantages. The presence of the cyclobutyl ring introduces steric constraints that can influence the compound's binding affinity and metabolic stability. This makes it a valuable scaffold for medicinal chemistry projects aimed at optimizing drug-like properties. Additionally, the methanol functional group provides a handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

In the context of green chemistry and environmental sustainability, researchers are also exploring the potential of 1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol as a building block for eco-friendly agrochemicals. The compound's halogenated pyridine core is known for its bioactivity, and when combined with the cyclobutyl group, it may offer improved selectivity and reduced off-target effects. This is particularly relevant given the increasing regulatory scrutiny on traditional pesticides and the demand for safer alternatives.

Another area of interest is the compound's potential role in neurological research. Recent studies have highlighted the importance of heterocyclic compounds in modulating neurotransmitter systems, and 1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol could serve as a starting point for developing new central nervous system (CNS) therapeutics. Its structural features align with those of known neuroprotective agents, making it a subject of ongoing investigation in academic and industrial labs.

For those searching for CAS 2229563-94-2 suppliers or 1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol synthesis methods, it's important to note that the compound is typically available through specialized chemical vendors. Its synthesis involves multi-step organic reactions, including halogenation, cycloaddition, and reduction steps, which require expertise in modern synthetic techniques. Researchers often seek detailed spectroscopic data (e.g., NMR, MS) and analytical protocols to ensure purity and characterization.

Looking ahead, the versatility of 1-(5,6-dichloropyridin-3-yl)cyclobutylmethanol positions it as a compound with broad applicability. Whether in pharmaceutical R&D, agrochemical innovation, or material science, its unique structure offers numerous opportunities for discovery. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research and industrial applications.